4-(4-Benzyloxy-phenoxy)-butyric acid ethyl ester

• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol
• IUPAC Name: ethyl 4-(4-phenylmethoxyphenoxy)butanoate
• InChI: InChI=1S/C19H22O4/c1-2-21-19(20)9-6-14-22-17-10-12-18(13-11-17)23-15-16-7-4-3-5-8-16/h3-5,7-8,10-13H,2,6,9,14-15H2,1H3
• InChI Key: CFQOANXDICIVGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCOC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

4-(4-Benzyloxy-phenoxy)-butyric acid ethyl ester is a useful research compound. Its molecular formula is C19H22O4 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1.2 g (0.030 mol) of 60% sodium hydride in 100 mL of toluene was added 6.12 g (0.030 mol) of 4(benzyloxy)phenol and the reaction was stirred at room temperature for 30 minutes followed by the addition of 5.85 g (0.030 mol) of ethyl 3-bromobutyrate. The resulting mixture was heated to reflux overnight and then filtered. The filtrate was washed with 0.5N sodium hydroxide solution, 3% sodium carbonate solution, water and brine, dried over Na2SO4, filtered and concentrated in vacuo to provide 5.45 g of the bis-ether as a white solid. Electrospray Mass Spec: 314.8 (M+H)+